(Z)-N-(6-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-(6-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C17H18ClN3O3S2/c1-3-8-21-14-7-6-13(18)10-15(14)25-17(21)19-16(22)12-5-4-9-20(11-12)26(2,23)24/h1,6-7,10,12H,4-5,8-9,11H2,2H3
• InChI Key: BZIXVOTXOWAKND-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)Cl)CC#C
• Molecular Formula: C17H18ClN3O3S2
• Molecular Weight: 411.9 g/mol

Description

(Z)-N-(6-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(methylsulfonyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C17H18ClN3O3S2 and its molecular weight is 411.92. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides and Their Applications

Sulfonamides are a class of compounds that have found extensive applications in medicinal chemistry due to their presence in many clinically used drugs. The sulfonamide group is a key structural motif in various therapeutic agents, including diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, antipsychotics, and COX-2 inhibitors. Novel drugs incorporating the sulfonamide group, such as apricoxib and pazopanib, have shown significant antitumor activity. This structural motif is under continuous investigation for its potential in developing selective antiglaucoma drugs, antitumor agents, and tools for diagnosing diseases (Carta, Scozzafava, & Supuran, 2012).

Benzothiazoles in Drug Development

Benzothiazole derivatives are important in medicinal chemistry due to their broad spectrum of biological activities. These compounds are explored for their potential in various pharmacological areas, including antiviral, antimicrobial, antidiabetic, and anticancer applications. The benzothiazole scaffold is a key feature in the development of new therapeutic agents due to its unique chemical properties and biological activities. Research indicates that modifications on the benzothiazole ring, such as at the C-2 and C-6 positions, can lead to a variety of biological effects, highlighting its significance in drug discovery and development (Bhat & Belagali, 2020).

Piperidine Derivatives and Therapeutic Use

Piperidine derivatives play a crucial role in the pharmaceutical industry, serving as core structures for the development of a wide range of therapeutic agents. These compounds are investigated for their potential CNS activity, contributing to the development of drugs targeting central nervous system disorders. The piperidine moiety is integral to the pharmacological profile of various drugs, influencing their efficacy and safety profiles. Research into piperidine derivatives continues to provide valuable insights into the design of new CNS drugs, offering prospects for treating conditions such as depression, psychosis, and anxiety (Saganuwan, 2017).